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Compound of Interest

Compound Name: Etoxybamide

Cat. No.: B1671766 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Etoxybamide (CAS RN: 66857-17-8), a sedative drug candidate. The following procedures are

designed to ensure the safe handling and disposal of this compound in a laboratory setting,

minimizing environmental impact and ensuring regulatory compliance. This guidance is

intended for researchers, scientists, and drug development professionals.

While a comprehensive Safety Data Sheet (SDS) for Etoxybamide is not readily available,

current supplier information indicates that it is shipped as a non-hazardous chemical.[1]

Similarly, the SDS for the structurally related compound 3-Ethoxybenzamide states that it is not

considered hazardous under the 2012 OSHA Hazard Communication Standard.[2] The

following disposal procedures are based on these classifications and established best practices

for the management of non-hazardous chemical waste.

I. Immediate Safety Precautions & Personal
Protective Equipment (PPE)
Before handling Etoxybamide for disposal, it is crucial to wear the appropriate personal

protective equipment to prevent direct contact.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use nitrile or other chemically resistant gloves.
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Body Protection: A standard laboratory coat is required.

Respiratory Protection: While not classified as hazardous, it is good laboratory practice to

handle fine powders in a well-ventilated area or a fume hood to avoid inhalation of dust

particles.[2]

II. Step-by-Step Disposal Procedure
The recommended method for the disposal of Etoxybamide is through your institution's

established chemical waste program.

Step 1: Waste Collection and Segregation

Collect all waste Etoxybamide, including unused product and any contaminated materials

(e.g., weighing papers, pipette tips, gloves), in a dedicated and clearly labeled waste

container.

Do not mix Etoxybamide waste with other waste streams, particularly solvents or hazardous

materials, unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) office.

Step 2: Container Labeling

The waste container must be in good condition and have a securely sealing lid.

Label the container clearly with the full chemical name: "Etoxybamide" and its CAS number:

"66857-17-8".

Include the date when the waste was first added to the container (accumulation start date).

Step 3: Storage

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.[2]
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Step 4: Final Disposal

Once the waste container is full, or according to your institution's guidelines, arrange for its

pickup and disposal through your EHS department or a licensed chemical waste contractor.

Provide all necessary information about the waste to the disposal personnel as indicated on

the container label.

Step 5: Decontamination

Thoroughly decontaminate all surfaces and equipment that came into contact with

Etoxybamide. Use an appropriate solvent such as ethanol or isopropanol, followed by a

wash with soap and water.

Dispose of all cleaning materials (e.g., wipes, paper towels) as solid waste in the designated

Etoxybamide waste container.

III. Chemical and Physical Properties
The following table summarizes the key quantitative data for Etoxybamide.

Property Value

CAS Number 66857-17-8

Molecular Formula C6H13NO3

Molecular Weight 147.17 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, not in water

Storage
Short term (days to weeks): 0 - 4°C; Long term

(months to years): -20°C

Source: MedKoo Biosciences, 2025[1]

IV. Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Etoxybamide.

Start: Etoxybamide Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Decontaminate Surfaces
and Equipment

Collect Waste in a
Dedicated Container

Label Container:
'Etoxybamide', CAS, Date

Store in Designated
Satellite Accumulation Area

Contact EHS for Pickup

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Disposal Workflow for Etoxybamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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